Cas no 581812-99-9 ((4-bromo-3-fluorophenyl)methanamine)

(4-bromo-3-fluorophenyl)methanamine structure
581812-99-9 structure
Product Name:(4-bromo-3-fluorophenyl)methanamine
CAS No:581812-99-9
MF:C7H7BrFN
MW:204.03958439827
MDL:MFCD12546114
CID:1011714
PubChem ID:22337664
Update Time:2025-04-20

(4-bromo-3-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-3-fluorophenyl)methanamine
    • 4-bromo-3-fluoroBenzenemethanamine
    • 4-BROMO-3-FLUOROBENZYLAMINE
    • Benzenemethanamine, 4-bromo-3-fluoro-
    • 1-(4-Bromo-3-fluorophenyl)methanamine
    • SCHEMBL855443
    • AKOS010971470
    • SB78456
    • 581812-99-9
    • CVIUPXRJEKIHDP-UHFFFAOYSA-N
    • AS-43969
    • SY269861
    • DA-39878
    • DTXSID90624951
    • CS-0134979
    • EN300-59618
    • MFCD12546114
    • MDL： MFCD12546114
    • Inchi： 1S/C7H7BrFN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H,4,10H2
    • InChI Key： CVIUPXRJEKIHDP-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1F)CN

Computed Properties

  • Exact Mass: 202.97461
  • Monoisotopic Mass: 202.97459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

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(4-bromo-3-fluorophenyl)methanamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:581812-99-9)(4-bromo-3-fluorophenyl)methanamine
Order Number:A940092
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):229.0/1029.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:581812-99-9)(4-bromo-3-fluorophenyl)methanamine
A940092
Purity:99%/99%
Quantity:5g/25g
Price ($):229.0/1029.0
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